Cas no 833460-87-0 (Pentanal, 2-(4-methoxyphenoxy)-)
833460-87-0 structure
Product Name:Pentanal, 2-(4-methoxyphenoxy)-
CAS No:833460-87-0
MF:C12H16O3
MW:208.253643989563
CID:673009
PubChem ID:71415552
Update Time:2025-04-19
Pentanal, 2-(4-methoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanal, 2-(4-methoxyphenoxy)-
- 2-(4-methoxyphenoxy)pentanal
- 833460-87-0
- DTXSID00834963
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- Inchi: 1S/C12H16O3/c1-3-4-12(9-13)15-11-7-5-10(14-2)6-8-11/h5-9,12H,3-4H2,1-2H3
- InChI Key: JFDPQJIYAFOZEN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC)C(C=O)CCC
Computed Properties
- Exact Mass: 208.109944368g/mol
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.5Ų
Pentanal, 2-(4-methoxyphenoxy)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
833460-87-0 (Pentanal, 2-(4-methoxyphenoxy)-) Related Products
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